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Compound of Interest

Compound Name: Barium tartrate

Cat. No.: B1588208 Get Quote

This in-depth technical guide provides a comprehensive overview of the synthesis of barium
tartrate single crystals, with a focus on the widely employed gel growth technique. The

information is tailored for researchers, scientists, and professionals in drug development who

are interested in the preparation and characterization of these crystals. This document details

the experimental protocols, presents key quantitative data in a structured format, and visualizes

the synthesis workflow.

Introduction
Barium tartrate (BaC₄H₄O₆) is a metal-organic compound that crystallizes in various forms

and has garnered interest for its potential applications in diverse fields, including nonlinear

optics and as a model system for studying biomineralization. The growth of high-quality single

crystals is crucial for the investigation of its physicochemical properties and for its potential

technological applications. This guide focuses on the practical aspects of synthesizing barium
tartrate single crystals, primarily through the gel diffusion method, which is particularly suitable

for growing crystals of sparingly soluble salts.[1]

Synthesis Methodologies
The primary method for synthesizing barium tartrate single crystals is the gel growth

technique, which allows for the slow and controlled diffusion of reactants to promote the

formation of well-defined crystals.[2] An alternative, though less common, method is the slow

evaporation technique.
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Gel Growth Method
The gel growth method is a simple and inexpensive technique for growing single crystals of

substances that are sparingly soluble in water.[1][3] The process involves the diffusion of two

soluble reactants through a gel medium, where they react to form the desired insoluble

crystalline product. Silica gel and agar-agar gel are commonly used as the growth media.[3]

A frequently used protocol for growing barium tartrate crystals in a silica gel medium is the

single diffusion method.[2][4] In this setup, one of the reactants is incorporated into the gel, and

the other reactant is carefully layered on top of the set gel.

Materials and Reagents:

Sodium Metasilicate (Na₂SiO₃)

Tartaric Acid (C₄H₆O₆)

Barium Chloride (BaCl₂)

Distilled Water

Acetic Acid (for pH adjustment)

Glass test tubes (e.g., 25 cm length, 2.5 cm diameter)[5]

Procedure:

Gel Preparation: A solution of sodium metasilicate is prepared by dissolving it in distilled

water. The pH of the solution is adjusted to a specific value (e.g., 4.2) by adding an acid,

typically tartaric acid or acetic acid.[1][5] This solution is then transferred to a test tube and

left undisturbed to set into a gel.

Gel Aging: After the gel has set, it is typically aged for a couple of days to allow the gel

structure to stabilize.[2]

Addition of Supernatant: A solution of the second reactant, barium chloride, is carefully

poured over the set gel using a pipette to avoid disturbing the gel surface.[2]
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Crystal Growth: The test tube is then sealed with a cotton plug and left undisturbed at room

temperature.[2] Barium ions from the top solution diffuse into the gel and react with the

tartrate ions within the gel, leading to the nucleation and growth of barium tartrate crystals.

Harvesting: Good quality crystals are typically observed after a period of several weeks (e.g.,

45 days).[2] The grown crystals can then be carefully harvested from the gel.

Agar-agar gel can also be used as a growth medium and offers the advantage of being a

readily available and easy-to-handle biological gel.[3]

Materials and Reagents:

Agar-agar powder

Barium Chloride Dihydrate (BaCl₂·2H₂O)

Disodium Tartrate Dihydrate (Na₂C₄H₄O₆·2H₂O)

Distilled Water

Procedure:

Gel Preparation: An agar-agar gel (e.g., 1% w/v) is prepared by dissolving the powder in

boiling distilled water.[3] A solution of barium chloride is mixed with the hot agar solution. This

mixture is then poured into a glass tube and allowed to set and age at room temperature.[3]

Addition of Supernatant: An aqueous solution of disodium tartrate is carefully poured over

the set gel.[3]

Crystal Growth: Tartrate ions diffuse into the gel and react with the barium ions, leading to

the formation of barium tartrate crystals.[3]

Harvesting: The growth process is monitored over several days (e.g., 27 days), after which

the crystals are harvested.[3]

Slow Evaporation Method
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The slow evaporation method can be employed for growing organic-inorganic hybrid crystals of

barium tartrate.[6]

Materials and Reagents:

Benzyltriethylammonium chloride

Barium tartrate

Hydrochloric acid

Triple distilled water

Procedure:

Solution Preparation: Benzyltriethylammonium chloride and barium tartrate are dissolved in

a 1:1 molar ratio in triple distilled water.[6]

Acidification and Mixing: The two solutions are mixed together in an acidic medium, using a

small amount of hydrochloric acid, and stirred thoroughly.[6]

Crystallization: The resulting solution is filtered and kept for slow evaporation at room

temperature.[6]

Harvesting: Colorless, transparent crystalline products are obtained after a period of slow

evaporation.[6]

Data Presentation
The following tables summarize the quantitative data obtained from the characterization of

barium tartrate crystals grown by the gel method.

Table 1: Elemental Composition of Barium Tartrate Crystals from EDAX Analysis
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Element Atomic % Weight %

Carbon (C) 37.00 21.05

Oxygen (O) 47.46 35.99

Barium (Ba) 14.98 42.96

EDAX (Energy Dispersive X-ray Analysis) confirms the presence of barium, carbon, and

oxygen in the grown crystals, with atomic and weight percentages closely matching the

theoretical values for BaC₄H₄O₆.

Table 2: Crystallographic Data of Barium Tartrate Crystals from XRD Analysis

Crystal System
Unit Cell
Parameters

Unit Cell Volume Reference

Orthorhombic
a = 9.87 Å, b = 20.34

Å, c = 28.19 Å
5671 Å³ [3]

Tetragonal Not specified Not specified [4]

XRD (X-ray Diffraction) analysis is used to determine the crystal structure and unit cell

parameters. The crystal system of barium tartrate has been reported as both orthorhombic

and tetragonal in different studies.[3][4]

Table 3: Optimized Growth Parameters for Barium Tartrate Crystals in Gel

Parameter Optimized Value Reference

pH of Gel 4.2 [5]

Concentration of Tartaric Acid 1 M [5]

Concentration of Barium

Chloride
1 M [3]

Gel Setting Time 2 days (aging) [2]

Growth Period 27-45 days [2][3]
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The quality and morphology of the grown crystals are highly dependent on various growth

parameters such as pH, reactant concentrations, and gel aging time.[5]

Visualization of Experimental Workflow
The following diagrams illustrate the experimental workflow for the synthesis of barium tartrate
single crystals using the gel growth method and the logical relationship of growth parameters.
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Experimental workflow for the gel growth synthesis of barium tartrate single crystals.
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Logical relationship between growth parameters and resulting crystal properties.

Characterization Techniques
A suite of analytical techniques is employed to characterize the synthesized barium tartrate
crystals:

X-ray Diffraction (XRD): Confirms the crystalline nature of the material and determines its

crystal structure and unit cell parameters.[3][4]

Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present in

the crystal, confirming the formation of barium tartrate and the presence of water of

hydration.[2][4]

Scanning Electron Microscopy (SEM): Visualizes the surface morphology of the crystals,

revealing shapes such as plates, triangles, pentagons, and rods.

Energy Dispersive X-ray Analysis (EDAX): Determines the elemental composition of the

crystals, confirming the presence of barium, carbon, and oxygen and assessing the purity.
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Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): Investigates the

thermal stability of the crystals and the presence of water molecules in the crystal lattice.[3]

Conclusion
The gel growth method is a robust and accessible technique for the synthesis of barium
tartrate single crystals. By carefully controlling experimental parameters such as pH, reactant

concentrations, and gel aging, it is possible to obtain crystals with desired morphologies and

good quality. The characterization of these crystals using various analytical techniques is

essential to confirm their structure, composition, and purity. This guide provides a solid

foundation for researchers to embark on the synthesis and study of barium tartrate and other

sparingly soluble crystalline materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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